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Compound Focus: 1,1'-Diethyl-4,4'-dicarbocyanine iodide

CAS No.: 18300-31-7

Cat. No.: S1515119

Fundamental Structure and Synthesis

The core structure of symmetric carbocyanine dyes consists of two identical nitrogen-containing
heterocycles (like indole or benzimidazole) linked by a polymethine chain containing an odd number of
methane groups [1]. A defining patent [2] details dyes with a benzimidazole nucleus substituted with
chlorine atoms. The general structure is represented below, where R is an alkyl or aryl group, X is an acid

radical, and nis 1 or 2.
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General structure of symmetric carbocyanine dyes.

A classic synthesis method involves condensing two moles of a quaternary salt (e.g., 5-chloro-1,3-diethyl-2-
methylbenzimidazolium iodide) with one mole of a compound like chloral alcoholate or diethoxymethyl
acetate. This reaction is typically performed in a solvent like ethanol or pyridine, often with a strong base

condensing agent, and under reflux conditions [2].

Properties and Commercial Dyes

Symmetric carbocyanine dyes are characterized by high extinction coefficients and tunable
absorption/emission wavelengths, which can be red-shifted by lengthening the polymethine chain [1]. The
following table summarizes key commercial lipophilic carbocyanine dyes, which are widely used as

fluorescent membrane tracers and for tracking cells and organelles [3] [4] [5].

Excitation/Emission Primary
Dye Name Core Structure /| Common Name ..
(nm) Application
Dil (DilC18(3)) 1,1'-dioctadecyl-3,3,3',3"- 554/576 [5] Neuronal tracing,
tetramethylindocarbocyanine [6] membrane labeling
[3] [6]
DiO DiOCi1s(3) 490/516 [5] Membrane labeling
(green fluorescence)
[3]
DiD DilC1s(5) 644/665 [5] Deep-red tracer for
autofluorescent
samples [3] [6]
DIiR DilC1s(7) ~750/~780 (NIR) [1] Near-infrared
imaging [3]
JC-1 5,5',6,6'-tetrachloro-1,1',3,3'- ~514/~529 (monomer); Ratiometric indicator
tetraethylbenzimidazolyl- ~585/~590 (J- of mitochondrial
carbocyanine iodide [4] aggregates) [4] membrane potential

[4]
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Excitation/Emission Primary
Dye Name Core Structure /| Common Name o

(nm) Application
MitoTracker Rosamine-based (not 579/599 [5] Mitochondria
Red CMXRos carbocyanine) staining (retained

after fixation) [5]

Key Research Applications and Protocols

Symmetric carbocyanine dyes are crucial tools in biological research. The experimental workflows for two

common applications are visualized below.

1. Vessel Painting for 3D Vascular Imaging This technique labels the entire vasculature by perfusing a

lipophilic carbocyanine dye (like Dil, DiD, or DiR) encapsulated in liposomes [6].
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Workflow for liposome-mediated vessel painting.

2. Measuring Mitochondrial Membrane Potential with JC-1 The dye JC-1 exhibits potential-dependent
accumulation in mitochondria, indicated by a fluorescence emission shift from green (~529 nm) to red (~590

nm) [4].
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(1. Incubate Live Cells with JC-1 Dya
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(2. Dye Accumulates in Mitochondria
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Workflow for assessing mitochondrial health with JC-1.

Critical Technical Considerations

¢ Toxicity & Concentration: Carbocyanine dyes can be toxic to cells over time. It is critical to optimize
concentration (often in the nanomolar range for MitoTracker dyes) to avoid background fluorescence
and non-specific staining [5].

¢ Solubility & Handling: These dyes are often lipophilic and require solvents like DMSO or ethanol for
stock solutions. They should be protected from light and stored at -20°C [4].

e Compatibility: Lipophilic dyes can be extracted by organic solvents or detergents. For tissue clearing
after vessel painting, use protocols free of these reagents, such as SeeDB or ScaleSQ(0) [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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